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Compound of Interest

Compound Name:
5-Cyano-2-methylbenzene-1-

sulfonyl chloride

CAS No.: 372198-49-7

Cat. No.: B2424360

Get Quote

5-Cyano-2-methylbenzene-1-sulfonyl chloride (CAS No: 372198-49-7) is a key intermediate

in modern synthetic chemistry, particularly valued in the fields of medicinal chemistry and drug

discovery.[1] Its bifunctional nature, featuring a reactive sulfonyl chloride and a cyano group,

makes it an excellent scaffold for building complex molecular architectures. The sulfonyl

chloride moiety is a precursor to sulfonamides, a critical functional group found in a vast array

of therapeutic agents.[2] This guide provides a comprehensive overview of its synthesis,

emphasizing the underlying chemical principles, a detailed experimental protocol, and stringent

safety measures.

Part 1: Mechanistic Rationale and Synthetic
Strategy
The synthesis of 5-Cyano-2-methylbenzene-1-sulfonyl chloride is achieved through the

electrophilic aromatic substitution reaction of 4-cyanotoluene (also known as p-tolunitrile) with

chlorosulfonic acid.

The Chemistry:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2424360#bc-rfq
https://www.benchchem.com/product/b2424360/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-sulfonyl-chloride
https://www.chemimpex.com/products/17859
http://orgsyn.org/demo.aspx?prep=v94p0198
https://www.benchchem.com/product/b2424360/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2424360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction proceeds via a classic chlorosulfonation mechanism. Chlorosulfonic acid serves

as the potent electrophile. The regiochemical outcome of the substitution is dictated by the

directing effects of the substituents on the aromatic ring:

Methyl Group (-CH₃): An activating, ortho, para-directing group.

Cyano Group (-CN): A deactivating, meta-directing group.

The substitution occurs at the position that is electronically favored by both groups: ortho to the

activating methyl group and meta to the deactivating cyano group. This synergistic directing

effect leads to the selective formation of the desired 2,5-disubstituted product.

Below is a diagram illustrating the overall reaction pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2424360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Products

4-Cyanotoluene

5-Cyano-2-methylbenzene-
1-sulfonyl chloride

Electrophilic
Aromatic Substitution

Chlorosulfonic Acid
(ClSO₃H)

Water
(H₂O)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2424360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Workup & Purification

Analysis

Dry Glassware &
Assemble Apparatus

Chill Chlorosulfonic Acid
in Ice Bath (0-5°C)

Slowly Add
4-Cyanotoluene

Maintain Temp < 10°C Stir for 2-3h at 0-5°C

Pour Reaction Mix
onto Crushed Ice

Filter Precipitate

Wash with Cold Water

Dry Under Vacuum

Characterize Product
(NMR, MS, IR)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b2424360/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-a-versatile-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2424360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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